Cas no 1862904-20-8 (3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane)

• Product Name: 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane
• CAS No: 1862904-20-8
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6289953
• PubChem ID: 165747068
• Update Time: 2025-10-21

3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• EN300-1293596
• 3-(aminomethyl)-3-ethoxy-2,4-dimethylpentane
• 1862904-20-8
• 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane

• Inchi： 1S/C10H23NO/c1-6-12-10(7-11,8(2)3)9(4)5/h8-9H,6-7,11H2,1-5H3
• InChI Key： QFXXOELKJZGSTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane

Introduction to 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane (CAS No. 1862904-20-8)

3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane, identified by the Chemical Abstracts Service Number (CAS No.) 1862904-20-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules. The presence of both an aminomethyl group and an ethoxy substituent on a branched pentane backbone introduces a rich palette of reactivity that makes this compound a valuable asset in laboratory settings.

The structural framework of 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane consists of a five-carbon chain with methyl groups at the 2nd and 4th positions, an ethoxy group at the 3rd carbon, and an aminomethyl group also attached to the 3rd carbon. This configuration imparts a high degree of steric hindrance while providing multiple sites for chemical modification. Such structural features are particularly useful in the design of chiral auxiliaries or ligands for asymmetric synthesis, where precise control over molecular geometry is essential.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of bioactive molecules. The aminomethyl functionality in 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane allows for facile introduction of other functional groups via nucleophilic substitution reactions, making it a versatile precursor for constructing more complex structures. For instance, this compound can be used to synthesize peptidomimetics or to modify surfaces with specific chemical properties, applications that are highly relevant in drug delivery systems and material science.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of an aminomethyl group and an ethoxy substituent creates a balance between basicity and lipophilicity, which can be exploited in the design of pharmacophores. Researchers have been exploring similar molecular architectures as candidates for enzyme inhibition or receptor binding studies. The branched structure also contributes to favorable pharmacokinetic properties by reducing metabolic susceptibility, a critical factor in drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, which has further highlighted the utility of compounds like 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane. Molecular modeling studies suggest that this molecule can adopt multiple conformations depending on the environment, which could be leveraged in designing molecules with specific binding affinities or solubility profiles. Such insights are invaluable for optimizing synthetic routes and improving yields in large-scale production.

The synthesis of 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Traditional synthetic approaches often involve multi-step processes that require careful optimization to avoid side reactions. However, recent innovations in catalytic methods have made it possible to achieve these transformations more efficiently. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high fidelity.

In industrial applications, the scalability of producing 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane is another key consideration. Process chemists are continuously refining synthetic protocols to enhance cost-effectiveness while maintaining high purity standards. Continuous flow chemistry has emerged as a promising alternative to batch processing, offering improved reproducibility and reduced waste generation—a critical factor in sustainable manufacturing practices.

The role of this compound extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that exhibit biological activity, suggesting potential uses in crop protection agents or fine chemicals where specific functional groups are required for efficacy. Additionally, derivatives of this molecule could serve as surfactants or emulsifiers due to their ability to form stable micelles under certain conditions.

As research progresses, new methodologies for characterizing and utilizing 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane will continue to emerge. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide essential tools for elucidating its structure and understanding its reactivity. These analytical methods are complemented by computational approaches like density functional theory (DFT), which allow researchers to predict reaction outcomes with remarkable accuracy.

The future prospects for this compound remain bright as synthetic chemists develop innovative ways to harness its potential. Whether it serves as a key intermediate in drug discovery or finds utility in advanced materials science, 3-(Aminomethyl)-3-ethoxy-2,4-dimethylpentane (CAS No. 1862904-20-8) exemplifies how fundamental research can lead to practical applications with broad impact across multiple disciplines.